Cas no 42205-08-3 (Triethylbenzene)

• Product Name: Triethylbenzene
• CAS No: 42205-08-3
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 2721966
• PubChem ID: 39149
• Update Time: 2025-04-21

Triethylbenzene Chemical and Physical Properties

Names and Identifiers

• TRIETHYLBENZENE (mixed isomers)
• 1,2,3-TRIETHYLBENZENE
• HSDB 5174
• 246-875-4
• Benzene, triethyl-(mixed isomers)
• DTXSID30195034
• NS00049744
• DTXSID9027867
• 42205-08-3
• EINECS 246-875-4
• SYM-TRIETHYLBENZENE
• Benzene, 1,2,3-triethyl
• TRIETHYLBENZENE
• Triethylbenzene

• Inchi： 1S/C12H18/c1-4-10-8-7-9-11(5-2)12(10)6-3/h7-9H,4-6H2,1-3H3
• InChI Key： VIDOPANCAUPXNH-UHFFFAOYSA-N
• SMILES： C1(CC)C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 162.140850574Da
• Monoisotopic Mass: 162.140850574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų